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Introduction
BAL-0028 is a potent and selective inhibitor of the human and primate NLRP3 inflammasome.

[1][2] It exhibits a novel mechanism of action, binding to the NACHT domain of NLRP3 at a site

distinct from the well-characterized inhibitor MCC950.[2][3] Due to its poor inhibition of murine

NLRP3, a derivative, BAL-0598, which demonstrates a comparable inhibitory profile and

enhanced pharmacokinetic properties in mice, has been utilized for in vivo studies.[4] These

application notes provide a detailed overview of the use of BAL-0598 in a murine model of

peritonitis, a common method for evaluating NLRP3 inflammasome activation in vivo.[5]

Mechanism of Action of BAL-0028
BAL-0028 and its derivative BAL-0598 act by directly binding to the NACHT domain of the

NLRP3 protein.[3] This interaction inhibits the oligomerization of NLRP3, a critical step in the

assembly of the inflammasome complex.[3] By preventing inflammasome formation, BAL-0028
blocks the subsequent activation of caspase-1 and the release of the pro-inflammatory

cytokines IL-1β and IL-18. Unlike some other NLRP3 inhibitors, BAL-0028 does not inhibit the

ATPase activity of NLRP3.[3]
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Start: Humanized NLRP3 Mice

Oral Administration
(BAL-0598 or Vehicle)

Intraperitoneal (IP) LPS Injection
(Priming)

Intraperitoneal (IP) ATP Injection
(Activation)

Euthanasia

Peritoneal Lavage with PBS

Centrifugation of Lavage Fluid

ELISA for IL-1β and IL-6 in Supernatant

End: Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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